Cas no 872724-16-8 (N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide)
N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Chemical and Physical Properties
Names and Identifiers
-
- N'-[[3-(4-chlorophenyl)sulfonyl-1,3-oxazinan-2-yl]methyl]-N-(2-methoxyethyl)oxamide
- N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
-
- Inchi: 1S/C16H22ClN3O6S/c1-25-10-7-18-15(21)16(22)19-11-14-20(8-2-9-26-14)27(23,24)13-5-3-12(17)4-6-13/h3-6,14H,2,7-11H2,1H3,(H,18,21)(H,19,22)
- InChI Key: ZSJRYTDBUUSLHA-UHFFFAOYSA-N
- SMILES: C(NCCOC)(=O)C(NCC1N(S(C2=CC=C(Cl)C=C2)(=O)=O)CCCO1)=O
N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2002-0569-2μmol |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-5μmol |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-10μmol |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-20μmol |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-1mg |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-2mg |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-3mg |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-4mg |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-5mg |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2002-0569-10mg |
N'-{[3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-yl]methyl}-N-(2-methoxyethyl)ethanediamide |
872724-16-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide Related Literature
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
Additional information on N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide
Recent Advances in the Study of N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872724-16-8)
In recent years, the compound N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide (CAS: 872724-16-8) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique oxazinan and ethanediamide structural motifs, has shown promising potential in various therapeutic applications. The latest studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its efficacy in preclinical models.
One of the key findings from recent research is the compound's ability to modulate specific enzymatic pathways involved in inflammatory responses. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 872724-16-8 exhibits potent inhibitory activity against certain sulfonylurea receptors, which are implicated in metabolic disorders. The study utilized a combination of X-ray crystallography and molecular docking simulations to reveal the precise binding interactions between the compound and its target proteins.
Another significant advancement is the development of more efficient synthetic routes for 872724-16-8. Researchers have reported a novel multi-step synthesis protocol that improves yield and purity while reducing the use of hazardous reagents. This breakthrough, detailed in a recent issue of Organic Process Research & Development, highlights the importance of green chemistry principles in the scalable production of complex pharmaceutical intermediates.
Preclinical evaluations of N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide have also yielded encouraging results. In animal models of chronic pain, the compound demonstrated superior analgesic effects compared to existing therapeutics, with a favorable safety profile. These findings, presented at the 2024 American Chemical Society National Meeting, suggest potential applications in pain management and neuropathic disorders.
Despite these promising developments, challenges remain in the clinical translation of 872724-16-8. Current research efforts are focused on addressing pharmacokinetic limitations and improving bioavailability through structural modifications. Collaborative studies between academic institutions and pharmaceutical companies are underway to accelerate the compound's progression through the drug development pipeline.
In conclusion, the growing body of research on N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide underscores its potential as a versatile scaffold for drug discovery. Future studies will likely explore its applications in additional therapeutic areas and further optimize its pharmacological properties. The compound's unique chemical structure and demonstrated biological activities position it as a valuable candidate for continued investigation in the chemical biology and pharmaceutical sciences.
872724-16-8 (N'-{3-(4-chlorobenzenesulfonyl)-1,3-oxazinan-2-ylmethyl}-N-(2-methoxyethyl)ethanediamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)